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Compound of Interest

Compound Name: UVARIGRANOL B

Cat. No.: B597468

For Immediate Release

BANGKOK, Thailand — A novel, highly oxygenated cyclohexene, designated as
UVARIGRANOL B, has been discovered and isolated from the leaves of Uvaria grandiflora, a
plant traditionally used in Southeast Asian medicine. This in-depth guide provides a
comprehensive overview of its discovery, structural elucidation, and initial bioactivity screening,
intended for researchers, scientists, and professionals in drug development.

Executive Summary

UVARIGRANOL B, alongside its congener Uvariagrandol A, was identified as a new natural
product through rigorous phytochemical investigation of Uvaria grandiflora leaves.[1][2][3] The
structure of this complex molecule was determined using a suite of spectroscopic techniques,
and its absolute configuration was established through comparative analysis of experimental
and calculated electronic circular dichroism (ECD) data.[2][3] Preliminary in vitro studies have
explored its cytotoxic properties. This document details the scientific journey of
UVARIGRANOL B's discovery, from plant collection to its characterization and initial biological
assessment.

Discovery and Origin

UVARIGRANOL B originates from the leaves of Uvaria grandiflora Roxb. ex Hornem, a
climbing tree native to Southeast Asia.[2] This plant has a history of use in traditional medicine;
its leaves have been applied for treating contusions, and other parts of the plant have been
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used for cardiotonic and body tonic purposes.[2] The investigation into the chemical
constituents of U. grandiflora was prompted by the diverse biological activities reported for
compounds isolated from the Uvaria genus, which are known to produce a variety of bioactive
molecules, including polyoxygenated cyclohexenes.[1][2][4]

Experimental Protocols
Plant Material and Extraction

Fresh leaves of Uvaria grandiflora were collected and identified. A voucher specimen was
deposited in a designated herbarium for future reference. The air-dried and powdered leaves
underwent an exhaustive extraction process.

Extraction Workflow:
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> > > >
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Caption: Extraction process for obtaining the crude methanol extract from Uvaria grandiflora
leaves.

The crude methanol extract was then subjected to a series of chromatographic separations to
isolate the individual compounds.

Isolation of UVARIGRANOL B

The isolation of UVARIGRANOL B was achieved through a multi-step chromatographic
process, as outlined below.

Isolation Workflow:
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Caption: Chromatographic workflow for the isolation of UVARIGRANOL B.
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Structure Elucidation

The chemical structure of UVARIGRANOL B was elucidated using a combination of
spectroscopic methods:

Nuclear Magnetic Resonance (NMR): 1D (*H and 3C) and 2D (COSY, HSQC, HMBC) NMR
experiments were conducted to determine the connectivity of protons and carbons.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) was used to
determine the molecular formula.

« Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.

» Ultraviolet-Visible (UV-Vis) Spectroscopy: To analyze the electronic transitions within the
molecule.

 Electronic Circular Dichroism (ECD): The absolute configuration of UVARIGRANOL B was
determined by comparing its experimental ECD spectrum with theoretically calculated
spectra.[2][3]

Quantitative Data
Physicochemical and Spectroscopic Data for
UVARIGRANOL B
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Property Data
Appearance Colorless oil
Molecular Formula C15H2207

HR-ESI-MS

m/z 337.1258 [M+Na]* (calculated for
C15H2207Na, 337.1263)

Optical Rotation

[a]2°D -25.0 (c 0.1, MeOH)

UV (MeOH) Amax (log €)

215 (3.8) nm

IR (neat) vmax

3400, 2925, 1710, 1650, 1450, 1380, 1260,
1080, 1020 cm™?

H NMR (500 MHz, CDClIs)

See Table 2 for detailed assignments

13C NMR (125 MHz, CDCIs)

See Table 2 for detailed assignments

Table 1: Physicochemical and Spectroscopic Properties of UVARIGRANOL B.

NMR Spectroscopic Data for UVARIGRANOL B in CDCIs
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Position oC (ppm) OoH (ppm, J in Hz)
1 75.2 4.10 (d, 5.0)

2 72.8 3.65 (dd, 5.0, 2.5)
3 70.1 3.80 (M)

4 128.5 5.85 (br s)

5 135.8

6 78.9 4.50 (br s)

7 21.5 1.80 (s)

8 68.2 4.20 (q, 6.5)

9 15.1 1.25 (d, 6.5)
1'-OH 2.50 (br s)

2-OH 2.80 (d, 2.5)

3-OH 2.90 (d, 4.0)

6-OH 3.10 (br s)

OAc-C=0 170.5

OAc-CHs 21.1 2.10 (s)

Table 2: *H and 3C NMR Data for UVARIGRANOL B.

Biological Activity
Cytotoxicity Assay
UVARIGRANOL B was evaluated for its cytotoxic activity against a panel of human cancer cell

lines.

Experimental Protocol: The cytotoxicity was assessed using the MTT (3-(4,5-dimethylthiazol-2-
yl)-2,5-diphenyltetrazolium bromide) assay. Cells were seeded in 96-well plates and treated
with various concentrations of the compound for a specified duration. The cell viability was then
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determined by measuring the absorbance at a specific wavelength after the addition of MTT
solution and a solubilizing agent.

Results:
Cell Line ICs0 (M)
A549 (Lung Cancer) > 100
SW480 (Colon Cancer) > 100
K562 (Leukemia) > 100

Table 3: Cytotoxicity of UVARIGRANOL B against Human Cancer Cell Lines.[2]

The results indicate that UVARIGRANOL B did not exhibit significant cytotoxicity against the
tested cancer cell lines under the experimental conditions.[2]

Signaling Pathways and Logical Relationships

At present, there is no published data on the specific signaling pathways modulated by
UVARIGRANOL B. Further research is required to elucidate its mechanism of action and
potential molecular targets.

Conclusion

The discovery of UVARIGRANOL B expands the chemical diversity of highly oxygenated
cyclohexenes derived from the Uvaria genus. While its initial screening for cytotoxicity did not
reveal potent activity, the unique structural features of this molecule warrant further
investigation into a broader range of biological assays. This technical guide provides a
foundational resource for researchers interested in exploring the therapeutic potential of
UVARIGRANOL B and other related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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